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2',3'-O-Isopropylideneadenosine-

13C5

Cat. No.: B1618874

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of the isotopically labeled
compound 2',3'-O-Isopropylideneadenosine-13C5. It includes the foundational data,
calculation methodology, and a workflow visualization to support research and development
activities where precise mass determination is critical.

Introduction

2',3'-O-Isopropylideneadenosine is a derivative of adenosine, a fundamental nucleoside in
numerous biological processes. It is frequently used as a protected intermediate in the
synthesis of modified nucleosides and oligonucleotides. Isotopic labeling, such as the
incorporation of Carbon-13 (13C), is a vital technique in drug metabolism studies,
pharmacokinetic analysis, and as an internal standard for quantitative mass spectrometry.
Accurate molecular weight determination of such labeled compounds is essential for
experimental design and data interpretation.

Molecular Formula and Isotopic Composition

The standard, unlabeled form of 2',3'-O-Isopropylideneadenosine has a molecular formula of
C13H17N504.[1][2] The isotopically labeled variant, 2',3'-O-Isopropylideneadenosine-13C5,
contains five Carbon-13 atoms in place of five naturally abundant Carbon-12 atoms.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1618874?utm_src=pdf-interest
https://www.benchchem.com/product/b1618874?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C362754&Mask=80
https://www.calpaclab.com/2-3-o-isopropylideneadenosine-min-98-100-grams/ala-o101753-100g
https://www.benchchem.com/product/b1618874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Data Presentation: Molecular Weight Calculation

The molecular weight is calculated by summing the masses of its constituent atoms. For this
guide, the monoisotopic masses of the most abundant stable isotopes are used for precision,
which is standard practice for mass spectrometry applications.

Mass . Mass
Standard ] o Quantity o
Element/ . Quantity Contributio Contributio
Atomic (13C5
Isotope (Unlabeled) n n (13C5
Mass (Da) Labeled)
(Unlabeled) Labeled)
Carbon (12C)  12.000000 13 156.000000 8 96.000000
Carbon (13C)  13.003355[3] 0 0.000000 5 65.016775
Hydrogen
1.007825[4] 17 17.133025 17 17.133025
(1H)
Nitrogen
14.003074[5] 5 70.015370 5 70.015370
(14N)
Oxygen
15.994915[6] 4 63.979660 4 63.979660
(160)
Total 307.128055 312.144830

Note: Standard atomic weights represent the weighted average of natural isotopic abundances.
For mass spectrometry, monoisotopic mass is used. The calculated monoisotopic mass of the
unlabeled compound is 307.128 Da. The NIST WebBook lists the molecular weight as
307.3052, which is based on average isotopic abundances.[1] The monoisotopic mass of the
13C5 labeled compound is 312.145 Da.

Experimental Protocols: Determination by Mass
Spectrometry

The molecular weight of isotopically labeled compounds is experimentally verified using mass
spectrometry (MS).
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Objective: To confirm the successful incorporation of five 13C atoms and verify the
monoisotopic mass of 2',3'-O-Isopropylideneadenosine-13C5.

Methodology: High-Resolution Mass Spectrometry (HRMS)

o Sample Preparation: The synthesized 2',3'-O-Isopropylideneadenosine-13C5 is dissolved
in a suitable solvent (e.g., methanol, acetonitrile/water) to a concentration of approximately 1
png/mL. An unlabeled standard of 2',3'-O-lsopropylideneadenosine is prepared similarly for
comparison.

 Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-
Flight (TOF) instrument, is used. These instruments provide the necessary mass accuracy to
resolve the isotopologues.

« lonization: Electrospray ionization (ESI) is typically employed for nucleoside derivatives. The
sample is introduced into the ESI source, where it is nebulized and ionized, primarily forming
protonated molecules [M+H]+.

e Mass Analysis:

o The instrument is calibrated according to the manufacturer's protocol to ensure high mass
accuracy.

o The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

o For the unlabeled standard, the expected m/z for the [M+H]+ ion is approximately
308.135.

o For the 13C5 labeled sample, the expected m/z for the [M+H]+ ion is approximately
313.152.

o Data Interpretation: The resulting mass spectrum is analyzed. The most intense peak in the
isotopic cluster for the labeled compound should correspond to the molecule containing five
13C atoms. The measured mass should be within a narrow tolerance (typically <5 ppm) of
the calculated theoretical mass. The mass difference between the labeled and unlabeled
compound should be approximately 5 Da, confirming the incorporation of five 13C atoms.
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Visualization of Calculation Workflow

The logical process for calculating the molecular weight of an isotopically labeled compound is
outlined in the following diagram.

Input Data
Determine Molecular Formula Obtain Atomic Masses Identify Labeled Isotope & Count
(C13H17N504) (12C, 13C, 1H, 14N, 160) (13C, n=5)

Calqulation Steps

\ 4 \ 4 \ 4 \ 4
Sum Masses of Unlabeled Atoms Sum Masses of Labeled Atoms
(812C + 171H + 514N + 4160) (5*13C)

Combine Masses

Final Molecular Weight
(312.145 Da)

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of 2',3'-O-Isopropylideneadenosine-
13C5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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